6-(methoxymethyl)-1,3-dimethyl-5-{[(4-nitrophenyl)methyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 6-(methoxymethyl)-1,3-dimethyl-5-[(4-nitrophenyl)methylsulfanyl]pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18N4O5S/c1-20-16-14(17(23)21(2)18(20)24)15(12(8-19-16)9-27-3)28-10-11-4-6-13(7-5-11)22(25)26/h4-8H,9-10H2,1-3H3
• InChI Key: GWRCJYKAFARRCY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=C(C(=C2C(=O)N(C1=O)C)SCC3=CC=C(C=C3)[N+](=O)[O-])COC
• Molecular Formula: C18H18N4O5S
• Molecular Weight: 402.4 g/mol

Description

The compound “6-(methoxymethyl)-1,3-dimethyl-5-{[(4-nitrophenyl)methyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione” is a derivative of pyrano[2,3-d]pyrimidine-2,4-dione. Pyrano[2,3-d]pyrimidine-2,4-dione derivatives have been studied for their potential as inhibitors of Poly (ADP-ribose) polymerases-1 (PARP-1), which are involved in DNA repair damage.

Synthesis Analysis

The synthesis of pyrano[2,3-d]pyrimidine-2,4-dione derivatives involves the reaction of 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides. This reaction is performed under reflux with MeONa in BuOH.

Molecular Structure Analysis

The molecular structure of these compounds involves an acetyl methyl group and an amide carbonyl moiety.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the cyclization of the acetyl methyl group and the amide carbonyl moiety.

Scientific Research Applications

Antitumor Activity

The compound has been investigated for its potential antitumor properties. In a study, new pyrido[2,3-d]pyrimidine derivatives were synthesized, including compounds similar to AKOS002068773. Among these derivatives, compound 6 exhibited significant antitumor activity. .

Medicinal Chemistry Research

The compound’s structure and potential interactions with biological targets have been explored. Researchers have elucidated the chemical properties of AKOS002068773 through microanalysis, IR spectroscopy, ¹H NMR, ¹³C NMR, and mass spectroscopy. .

Thiophene Derivatives

Thiophene derivatives, including AKOS002068773, have applications in medicine and healthcare. They exhibit antimicrobial, analgesic, anti-inflammatory, and antitumor activities. .

Electronic Structure and Optical Properties

The electronic structure and optical properties of related compounds (FeX2, where X = S, Se, Te) have been evaluated using density functional theory. .

Basic Research and Real-World Applications

While not directly focused on AKOS002068773, understanding the links between basic scientific research and real-world applications is crucial. .

Mechanism of Action

These compounds have been studied for their inhibitory activity towards PARP-1. PARP-1 is a DNA-binding protein involved in DNA repair damage. When DNA is damaged, PARP-1 is activated to cleave its substrate nicotinamide adenine dinucleotide (NAD+) and to catalyze the addition of ADP-ribose units to it and to nuclear target proteins to recruit BER components to facilitate DNA repair process and cell survival.

Future Directions

The future directions of research on these compounds could involve further exploration of their potential as PARP-1 inhibitors, given their promising activity in this area. Further studies could also investigate their anti-proliferative activity against various human cancer cell lines.